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Compound of Interest

Compound Name: ERAP1-IN-3

Cat. No.: B527347 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential safety and

logistical information for the proper disposal of ERAP1-IN-3, an inhibitor of Endoplasmic

Reticulum Aminopeptidase 1 (ERAP1). While specific institutional and local guidelines must

always be followed, this document outlines the core procedures for managing this compound in

a laboratory setting.

Chemical and Physical Properties
Understanding the properties of ERAP1-IN-3 is the first step toward safe handling and

disposal. The following table summarizes the key data for a closely related compound, ERAP1-

IN-1, which shares fundamental structural and functional characteristics.

Property Value

Molecular Formula C20H21F3N2O5S[1]

Molecular Weight 458.45 g/mol [1]

Purity >98%[2]

CAS Number 865273-97-8[2]
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Proper storage and handling are critical to maintain the integrity of ERAP1-IN-3 and to ensure

the safety of laboratory personnel.

Storage:

Powder: Store the compound as a powder at -20°C for up to two years.[2]

DMSO Solutions: If prepared in advance, store stock solutions in tightly sealed vials at -20°C

for up to one month. For longer-term storage of up to six months, -80°C is recommended.[2]

Preparation: Before use, allow the product to equilibrate to room temperature for at least one

hour prior to opening the vial.[2] It is recommended to prepare and use solutions on the

same day whenever possible.[2]

Handling:

Always refer to the Safety Data Sheet (SDS) to understand the hazards associated with the

compound.

Use appropriate personal protective equipment (PPE), including gloves, lab coats, and eye

protection.

Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust or vapors.

Proper Disposal Procedures
The disposal of chemical waste such as ERAP1-IN-3 must be conducted in accordance with all

applicable federal, state, and local environmental regulations. The following steps provide a

general framework for proper disposal.

Step 1: Waste Identification and Segregation

Identify the waste as a chemical hazardous waste.

Segregate the waste from other types of waste, such as biological or radioactive materials. If

the waste is mixed, special disposal procedures will apply.
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Do not mix incompatible wastes. For example, keep oxidizers separate from flammable

materials.

Step 2: Container Management

Use a designated and properly labeled hazardous waste container. The label should clearly

identify the contents as "Hazardous Waste" and list the chemical name (ERAP1-IN-3).

The container must be kept closed at all times except when actively adding waste to prevent

spills and volatilization.

Store the waste container in a designated Chemical Waste Satellite Accumulation Area

(CWSAA). This area should provide secondary containment to hold potential spills.

Step 3: Waste Collection and Disposal

Once the waste container is full, or if the waste is no longer being generated, arrange for its

collection by your institution's Environmental Health and Safety (EHS) department or a

licensed hazardous waste disposal company.

Do not dispose of chemical waste down the drain or in the regular trash.

The following diagram illustrates the logical workflow for the proper disposal of ERAP1-IN-3.
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Figure 1. Logical workflow for the proper disposal of ERAP1-IN-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. axonmedchem.com [axonmedchem.com]

2. ERAP1-IN-1|865273-97-8|COA [dcchemicals.com]

To cite this document: BenchChem. [Safe Disposal and Handling of ERAP1-IN-3: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b527347#erap1-in-3-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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